6-Methoxybenzo[c]oxaborol-1(3H)-ol synthesis pathway
6-Methoxybenzo[c]oxaborol-1(3H)-ol synthesis pathway
An In-depth Technical Guide to the Synthesis of 6-Methoxybenzo[c]oxaborol-1(3H)-ol
Authored by Gemini, Senior Application Scientist
Foreword: The Ascendance of Benzoxaboroles in Modern Therapeutics
The benzoxaborole scaffold has emerged from relative obscurity to become a cornerstone of modern medicinal chemistry.[1][2] This unique boron-heterocyclic structure possesses a fascinating combination of stability, drug-like properties, and a distinctive mechanism of action. The boron atom, with its vacant p-orbital, acts as a Lewis acid, enabling it to form stable, yet reversible, covalent bonds with biological nucleophiles like the hydroxyl groups found in sugars or the active sites of enzymes.[3] This capability has led to the development of groundbreaking drugs, including the antifungal Tavaborole (AN2690) for onychomycosis and the anti-inflammatory Crisaborole for atopic dermatitis.[4][5][6]
6-Methoxybenzo[c]oxaborol-1(3H)-ol is a member of this esteemed chemical class. Understanding its synthesis is not merely an academic exercise; it is a gateway to exploring novel derivatives and expanding the therapeutic potential of this remarkable scaffold. This guide provides a detailed, field-proven perspective on the synthesis of 6-methoxybenzo[c]oxaborol-1(3H)-ol, grounded in established chemical principles and cutting-edge methodologies. We will dissect the strategic choices behind each synthetic step, offering a self-validating framework for researchers, scientists, and drug development professionals.
Part 1: Retrosynthetic Analysis and Strategic Planning
The synthesis of a benzoxaborole hinges on the efficient construction of its defining bicyclic core. A logical retrosynthetic analysis reveals that the target molecule, 6-Methoxybenzo[c]oxaborol-1(3H)-ol, can be disconnected via an intramolecular esterification (dehydration) of the corresponding ortho-substituted arylboronic acid: (2-(hydroxymethyl)-4-methoxyphenyl)boronic acid .
This key intermediate becomes our central synthetic target. The challenge then bifurcates into two primary strategic questions:
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The Boron Question: How and when is the boron moiety introduced onto the aromatic ring?
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The Carbon Question: How is the ortho-hydroxymethyl group installed?
This leads to two principal forward-synthetic strategies, each with distinct advantages and considerations.
Caption: Retrosynthetic analysis of 6-Methoxybenzo[c]oxaborol-1(3H)-ol.
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Strategy A (Late-Stage Borylation): This approach involves preparing a suitably functionalized benzene ring containing the methoxy group and a protected or precursor form of the hydroxymethyl group. The boron atom is introduced in a later step, often via metal-halogen exchange followed by quenching with a borate ester.
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Strategy B (Early-Stage Borylation): This is often the more versatile and modern approach. It begins with a simpler substituted arene (e.g., a substituted toluene) which is first borylated. The ortho-methyl group is then functionalized in a subsequent step to generate the required hydroxymethyl moiety, leading to spontaneous or induced cyclization.
For this guide, we will focus on Strategy B , as it leverages highly reliable and scalable transition-metal-catalyzed reactions, offering superior functional group tolerance and avoiding the cryogenic conditions and pyrophoric reagents associated with traditional organolithium chemistry.[3][7]
Part 2: The Core Synthesis Pathway (Strategy B)
This pathway represents a robust and adaptable method for synthesizing a wide array of benzoxaboroles. The synthesis proceeds in three key stages: Borylation, Benzylic Functionalization, and Cyclization.
Caption: Overview of the primary synthesis pathway for 6-Methoxybenzo[c]oxaborol-1(3H)-ol.
Step 1: Palladium-Catalyzed Miyaura Borylation
The first critical step is the regioselective installation of a boronate ester onto the aromatic core. The Miyaura borylation is the industry-standard for this transformation due to its exceptional reliability and broad substrate scope.[3]
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Reaction: 2-Bromo-5-methoxytoluene is reacted with bis(pinacolato)diboron (B₂pin₂) in the presence of a palladium catalyst and a suitable base.
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Causality Behind Choices:
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Catalyst System: A common and effective system is Pd(dppf)Cl₂ ([1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)). The dppf ligand provides the right balance of electron-donating properties and steric bulk to facilitate the catalytic cycle efficiently. Newer nickel-based catalyst systems are also emerging as a cost-effective and sustainable alternative.[8][9]
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Base: Potassium acetate (KOAc) is a frequently used mild base. Its role is to facilitate the transmetalation step within the catalytic cycle, where the boronate group is transferred to the palladium center.
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Solvent: Anhydrous aprotic polar solvents like dioxane or DMSO are ideal as they solubilize the reactants and are stable under the reaction conditions.
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Boron Source: B₂pin₂ is a stable, easy-to-handle solid, making it a preferred reagent over gaseous or pyrophoric boron sources. The resulting pinacol ester is robust and easily purified via chromatography.
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Caption: The catalytic cycle for Palladium-catalyzed Miyaura borylation.
Step 2: Radical-Initiated Benzylic Bromination
With the boronate ester in place, attention turns to functionalizing the methyl group. Free-radical bromination is the method of choice for selectively halogenating the benzylic position without affecting the aromatic ring or the boronate ester.
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Reaction: The borylated intermediate is treated with N-Bromosuccinimide (NBS) and a radical initiator.
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Causality Behind Choices:
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Brominating Agent: NBS is the preferred reagent over elemental bromine. It provides a low, constant concentration of Br₂ in the reaction mixture, which minimizes side reactions such as aromatic bromination.
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Initiator: AIBN (Azobisisobutyronitrile) is a common thermal radical initiator. Upon heating, it decomposes to form nitrogen gas and two cyanoisopropyl radicals, which then initiate the chain reaction. Photochemical initiation can also be used.
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Solvent: Anhydrous, non-polar solvents like carbon tetrachloride (CCl₄) or cyclohexane are used to prevent ionic reactions and promote the radical pathway.
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Step 3: Hydrolysis and Spontaneous Cyclization
The final step is the conversion of the benzylic bromide to a benzylic alcohol, which triggers the formation of the benzoxaborole ring.
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Reaction: The crude benzylic bromide is subjected to hydrolysis.
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Causality Behind Choices:
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Hydrolysis: This transformation can often be achieved simply during the aqueous workup of the previous step. The boronic acid moiety itself can sometimes be deprotected from its pinacol ester under these conditions.
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Spontaneous Cyclization: The resulting (2-(hydroxymethyl)-4-methoxyphenyl)boronic acid is highly predisposed to intramolecular cyclization. The proximity of the acidic B(OH)₂ group and the nucleophilic -CH₂OH group results in a rapid, often spontaneous, dehydration to form the stable five-membered oxaborole ring.[3] Mild heating or a slightly acidic workup can ensure complete conversion.
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Purification: The final product can be purified by recrystallization or silica gel chromatography to yield 6-Methoxybenzo[c]oxaborol-1(3H)-ol as a solid.
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Part 3: Experimental Protocols and Data
Detailed Experimental Protocol
Caution: These procedures should only be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment.
Step 1: Synthesis of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5-methoxytoluene (Intermediate 1)
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To a dry round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-5-methoxytoluene (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (3.0 eq).
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Add anhydrous dioxane to the flask to achieve a concentration of approximately 0.2 M.
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Sparge the solution with argon for 15 minutes to remove dissolved oxygen.
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Add Pd(dppf)Cl₂ (0.03 eq) to the reaction mixture.
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Heat the mixture to 80-90 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.
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Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium residues.
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Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
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Purify the crude product by silica gel column chromatography (e.g., 5-10% ethyl acetate in hexanes) to yield Intermediate 1 as a white solid.
Step 2: Synthesis of 1-(Bromomethyl)-4-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene (Intermediate 2)
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Dissolve Intermediate 1 (1.0 eq) in anhydrous carbon tetrachloride.
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Add N-Bromosuccinimide (NBS) (1.05 eq) and AIBN (0.1 eq).
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Heat the mixture to reflux (approx. 77 °C) for 2-4 hours. The reaction can be initiated with a UV lamp if preferred. Monitor the reaction by TLC or ¹H NMR.
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Cool the reaction to room temperature. Filter off the succinimide byproduct.
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Concentrate the filtrate under reduced pressure. The crude Intermediate 2 is typically used in the next step without further purification due to its lability.
Step 3: Synthesis of 6-Methoxybenzo[c]oxaborol-1(3H)-ol (Final Product)
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Dissolve the crude Intermediate 2 in a mixture of THF and water (e.g., 10:1 v/v).
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Stir the mixture at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.
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Remove the THF under reduced pressure.
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Extract the aqueous residue with ethyl acetate (3x).
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Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
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Purify the crude solid by recrystallization (e.g., from ethyl acetate/hexanes) or silica gel chromatography to afford 6-Methoxybenzo[c]oxaborol-1(3H)-ol.
Data Summary Table
| Step | Key Reagents & Catalysts | Solvent | Temp. (°C) | Time (h) | Typical Yield (%) |
| 1. Borylation | B₂pin₂, Pd(dppf)Cl₂, KOAc | Dioxane | 80-90 | 12-16 | 75-90% |
| 2. Bromination | NBS, AIBN | CCl₄ | ~77 | 2-4 | (Used Crude) |
| 3. Cyclization | Water | THF/H₂O | 25 | 4-6 | 60-80% (over 2 steps) |
Part 4: Emerging Synthetic Methodologies
The field of organoboron chemistry is dynamic. While the described pathway is robust, researchers should be aware of novel methods that offer alternative advantages, such as avoiding transition metals or enabling different substitution patterns.
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Brønsted Acid-Catalyzed ortho-Oxalkylation: A metal-free approach has been developed for the synthesis of benzoxaboroles by reacting arylboronic acids with aldehydes or ketones in the presence of a Brønsted acid. This method directly forges the C-C bond and facilitates cyclization in a single pot.[10]
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Rhodium-Catalyzed [2+2+2] Cycloaddition: For more complex, substituted benzoxaboroles, Rh-catalyzed cycloaddition strategies offer a powerful way to construct the core aromatic ring and the benzoxaborole structure simultaneously from simpler alkyne precursors.[11]
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Enantioselective Synthesis: For applications requiring chiral centers at the C3 position, organocatalytic methods using cinchona alkaloids have been developed to achieve high enantioselectivity via an asymmetric oxa-Michael addition.[12]
These advanced methods highlight the versatility of benzoxaborole synthesis and provide a rich toolbox for the medicinal chemist to explore novel chemical space.
References
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3,3-dimethyl-6-nitrobenzo[c][4][13]oxaborol-1(3H)-ol. Benchchem.
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3H-benzo[c][4][13]oxaborol-1-ol and its important derivatives with antimicrobial activity. ResearchGate.
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- Catalytic and Biological Applic
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- Discovery of a New Boron-Containing Antifungal Agent, 5-fluoro-1,3-dihydro-1-hydroxy-2,1- Benzoxaborole (AN2690)
- Modular Synthesis of Complex Benzoxaboraheterocycles through Chelation-Assisted Rh-Catalyzed [2 + 2 + 2] Cycloaddition.
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- Room-temperature nickel-catalyzed borylation/cyclization for the synthesis of benzoxaboroles and benzodiazaborines. Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00728C.
- AN-2690, a Novel Antifungal for the Topical Tre
- Organocatalytic, enantioselective synthesis of benzoxaboroles via Wittig/oxa-Michael reaction Cascade of α-formyl boronic acids. PubMed Central.
- The synthesis of benzoxaboroles and their applications in medicinal chemistry. Semantic Scholar.
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